Cas no 37840-08-7 (1H-Azepine-2,3-dione, tetrahydro-)

37840-08-7 structure
Product name:1H-Azepine-2,3-dione, tetrahydro-
1H-Azepine-2,3-dione, tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-2,3-dione, tetrahydro-
- 1H-Tetrahydro-Azepine-2,3-dione
- DB-069603
- AKOS006346833
- 37840-08-7
- Azepane-2,3-dione
- tetrahydro-1H-azepine-2,3-dione
- SCHEMBL4662855
- a-oxocaprolactam
-
- Inchi: InChI=1S/C6H9NO2/c8-5-3-1-2-4-7-6(5)9/h1-4H2,(H,7,9)
- InChI Key: BBRKLPKNNGAWLA-UHFFFAOYSA-N
- SMILES: C1CCNC(=O)C(=O)C1
Computed Properties
- Exact Mass: 127.06337
- Monoisotopic Mass: 127.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
1H-Azepine-2,3-dione, tetrahydro- Related Literature
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
-
Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
-
Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
37840-08-7 (1H-Azepine-2,3-dione, tetrahydro-) Related Products
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